Cas no 923791-44-0 (1-(3-Bromophenyl)-2,5-dimethyl-1H-pyrrole-3-carboxylic acid)

• Product Name: 1-(3-Bromophenyl)-2,5-dimethyl-1H-pyrrole-3-carboxylic acid
• CAS No: 923791-44-0
• MF: C₁₃H₁₂BrNO₂
• MW: 294.143882751465
• CID: 2627476
• PubChem ID: 16228552
• Update Time: 2025-04-21

1-(3-Bromophenyl)-2,5-dimethyl-1H-pyrrole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• .
• 1-(3-bromophenyl)-2,5-dimethyl-1H-pyrrole-3-carboxylic acid
• 1-(3-bromophenyl)-2,5-dimethylpyrrole-3-carboxylic acid
• NE24170
• Z228589308
• EN300-45010
• J-503106
• 923791-44-0
• CS-0458049
• AKOS000263408
• G26996
• SB63690
• 1-(3-bromophenyl)-2,5-dimethyl-1H-pyrrole-3-carboxylicacid
• 101-918-5
• 1-(3-Bromophenyl)-2,5-dimethyl-1H-pyrrole-3-carboxylic acid

• MDL： MFCD08445135
• Inchi： 1S/C13H12BrNO2/c1-8-6-12(13(16)17)9(2)15(8)11-5-3-4-10(14)7-11/h3-7H,1-2H3,(H,16,17)
• InChI Key： KBSOGHQWGIRFKU-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)N1C(C)=CC(C(=O)O)=C1C

Computed Properties

• Exact Mass: 293.00514 g/mol
• Monoisotopic Mass: 293.00514 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 294.14
• XLogP3: 3.3
• Topological Polar Surface Area: 42.2

1-(3-Bromophenyl)-2,5-dimethyl-1H-pyrrole-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)